Cas no 72519-19-8 (7-azabicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 7-azabicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 72519-19-8
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD21249569
• CID: 4716408
• PubChem ID: 58655222
• Update Time: 2025-05-27

7-azabicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-azabicyclo[2.2.1]heptane-2-carboxylic acid
• 7-azabicyclo[2.2.1]heptane-3-carboxylic acid
• 7-azabicyclo2.2.1heptane-2-carboxylic acid

• MDL： MFCD21249569
• Inchi： 1S/C7H11NO2/c9-7(10)5-3-4-1-2-6(5)8-4/h4-6,8H,1-3H2,(H,9,10)
• InChI Key： ABNBSYHDPQDEOA-UHFFFAOYSA-N
• SMILES： OC(C1CC2CCC1N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 7-azabicyclo2.2.1heptane-2-carboxylic acid

7-Azabicyclo[2.2.1]heptane-2-carboxylic acid: A Comprehensive Overview

The compound 7-Azabicyclo[2.2.1]heptane-2-carboxylic acid is a unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of azabicyclic structures, which are known for their rigid and versatile frameworks that can serve as templates for the development of bioactive molecules.

Its azabicyclo[2.2.1]heptane core is a bicyclic structure with one nitrogen atom incorporated into the ring system. This nitrogen-containing framework provides the molecule with distinct physicochemical properties and pharmacokinetic profiles, making it an interesting candidate for various therapeutic applications. The addition of a carboxylic acid group at position 2 further enhances its potential as a versatile building block in medicinal chemistry.

Recent studies have highlighted the importance of azabicyclic compounds in drug design, particularly in the development of kinase inhibitors, which are crucial for treating diseases such as cancer and inflammatory disorders. The 7-azabicyclo[2.2.1]heptane-2-carboxylic acid derivative has been explored for its ability to act as a scaffold for the creation of potent and selective kinase inhibitors.

One of the most promising applications of this compound lies in its potential use as a drug delivery system. The bicyclic structure can be functionalized with various substituents, enabling targeted drug delivery and enhancing bioavailability. This has been explored extensively in preclinical studies, where the molecule demonstrated significant efficacy in delivering therapeutic agents to specific tissues.

Moreover, research into the synthesis and characterization of this compound has provided valuable insights into its chemical properties. The azabicyclic core can be readily synthesized through various cycloaddition reactions, making it a cost-effective and efficient template for drug development. Its structural rigidity and stability further contribute to its suitability as a drug candidate.

Recent advancements in computational chemistry have also been instrumental in understanding the molecular interactions of this compound with biological targets. By employing advanced modeling techniques, researchers have gained a deeper appreciation for how the azabicyclo structure can modulate enzyme activity and achieve desired therapeutic effects.

In conclusion, 7-Azabicyclo[2.2.1]heptane-2-carboxylic acid stands out as a highly versatile and valuable compound in the realm of medicinal chemistry. Its unique structural features, coupled with its potential for functionalization, make it an excellent candidate for drug development across various therapeutic areas.